Cas no 19820-59-8 (Benzoic acid 2-methyl-propanoyl ester)

Benzoic acid 2-methyl-propanoyl ester Properties

Names and Identifiers

• SCHEMBL2729575
• Benzoic acid (2-methylpropionic acid)anhydride
• 19820-59-8
• Benzoic acid, anhydride with 2-methylpropanoic acid
• DTXSID501226117
• benzoic acid 2-methyl-propanoyl ester
• 1-methylpropanoic phenyl anhydride
• +Expand

• InChIKey： UFIHYFWILAYCSP-UHFFFAOYSA-N
• Inchi： 1S/C11H12O3/c1-8(2)10(12)14-11(13)9-6-4-3-5-7-9/h3-8H,1-2H3
• SMILES： O(C(C1C=CC=CC=1)=O)C(C(C)C)=O

Computed Properties

• Exact Mass: 192.078644241g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 192.078644241g/mol
• Heavy Atom Count: 14
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4Ų